![molecular formula C23H16FNO5 B3137536 2-{[4-(3-fluorobenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl]carbonyl}benzenecarboxylic acid CAS No. 439107-43-4](/img/structure/B3137536.png)
2-{[4-(3-fluorobenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl]carbonyl}benzenecarboxylic acid
Overview
Description
The compound is a complex organic molecule that contains several functional groups, including a carboxylic acid group (-COOH), a carbonyl group (C=O), and a benzoxazine ring . The presence of these groups suggests that the compound could participate in a variety of chemical reactions.
Molecular Structure Analysis
The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The benzoxazine ring and the benzene ring in the structure suggest that the compound may exhibit aromaticity .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like carboxylic acid and carbonyl could increase its solubility in polar solvents .Scientific Research Applications
Synthesis and Chemical Reactions
Synthesis Techniques : A variety of synthesis techniques are employed for benzoxazine derivatives, including reactions of acetylenecarboxylic acid with amines, and the condensation of salicylamide with different aldehydes and ketones. These methods lead to various benzoxazine structures, highlighting the versatility of synthetic approaches for these compounds (Iwanami et al., 1964; Dabholkar & Gavande, 2003).
Chemical Transformations : The reactivity of benzoxazine compounds under different conditions has been extensively studied. Hydrolysis, solvomercuration, and acid-catalyzed transformations are among the reactions these compounds undergo, showcasing their diverse chemical behavior and the potential to derive various functional molecules from a benzoxazine scaffold (Fedotov et al., 2013; Süsse & Johne, 1985).
Biological Activities and Applications
Antimicrobial Properties : Benzoxazine derivatives exhibit significant antimicrobial activities, with some compounds showing promising results against a range of bacterial strains. This highlights the potential application of these compounds in developing new antimicrobial agents (Kadian et al., 2012; Sonia et al., 2013).
Herbicidal Activity : The herbicidal properties of benzoxazine derivatives, particularly the protox-inhibiting activity, are of significant interest. These studies provide insights into the mechanism of action of these compounds and their potential use in agricultural applications (Huang et al., 2005).
Material Science Applications : In material science, benzoxazines are utilized for the synthesis of thermosets with various structural linkages. The study of the structure-property relationship in these thermosets opens up avenues for developing new materials with tailored properties (Lin et al., 2009).
Properties
IUPAC Name |
2-[4-[(3-fluorophenyl)methyl]-3-oxo-1,4-benzoxazine-6-carbonyl]benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H16FNO5/c24-16-5-3-4-14(10-16)12-25-19-11-15(8-9-20(19)30-13-21(25)26)22(27)17-6-1-2-7-18(17)23(28)29/h1-11H,12-13H2,(H,28,29) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRQRUDISKOYLEA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(=O)N(C2=C(O1)C=CC(=C2)C(=O)C3=CC=CC=C3C(=O)O)CC4=CC(=CC=C4)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H16FNO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801119084 | |
Record name | 2-[[4-[(3-Fluorophenyl)methyl]-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-6-yl]carbonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801119084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
405.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
439107-43-4 | |
Record name | 2-[[4-[(3-Fluorophenyl)methyl]-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-6-yl]carbonyl]benzoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=439107-43-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-[[4-[(3-Fluorophenyl)methyl]-3,4-dihydro-3-oxo-2H-1,4-benzoxazin-6-yl]carbonyl]benzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801119084 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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